Cas no 502-64-7 (Neurosporene)

• Product Name: Neurosporene
• CAS No: 502-64-7
• Molecular Formula: C₄₀H₅₈
• Molecular Weight: 538.88852
• CID: 375564
• PubChem ID: 5280789

Neurosporene Properties

Names and Identifiers

• y,y-Carotene, 7,8-dihydro-
• Neurosporene
• 502-64-7
• CHEBI:16833
• LMPR01070086
• FVN22YW634
• UNII-FVN22YW634
• psi,psi-Carotene, 7,8-dihydro-
• Lycopene, 7,8-dihydro-, all-trans-
• all-trans neurosporene
• 2,6,8,10,12,14,16,18,20,22,26,30-Dotriacontadodecaene, 2,6,10,14,19,23,27,31-octamethyl-
• ATCICVFRSJQYDV-XILUKMICSA-N
• 7,8-dihydro-psi,psi-carotene
• C05431
• all-trans-Neurosporene
• (6E,8E,10E,12E,14E,16E,18E,20E,22E,26E)-2,6,10,14,19,23,27,31-octamethyldotriaconta-2,6,8,10,12,14,16,18,20,22,26,30-dodecaene
• 7,9,9'-cis-neurosporene
• DTXSID901045315
• Q15269719
• Neurosporin

• InChIKey： ATCICVFRSJQYDV-XILUKMICSA-N
• Inchi： InChI=1S/C40H58/c1-33(2)19-13-23-37(7)27-17-31-39(9)29-15-25-35(5)21-11-12-22-36(6)26-16-30-40(10)32-18-28-38(8)24-14-20-34(3)4/h11-12,15-17,19-22,25-31H,13-14,18,23-24,32H2,1-10H3/b12-11+,25-15+,26-16+,31-17+,35-21+,36-22+,37-27+,38-28+,39-29+,40-30+
• SMILES： CC(=CCCC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)CCC=C(C)C)C)C)C)C

Computed Properties

• Exact Mass: 538.454
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 17
• Monoisotopic Mass: 538.454
• Heavy Atom Count: 40
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 10
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Refractive Index: 1.523
• Boiling Point: 650.7°Cat760mmHg
• Flash Point: 346.3°C
• Density: 0.882

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes